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Compound of Interest

Compound Name:
6-Bromoquinolin-8-OL

hydrobromide

Cat. No.: B14022421

Get Quote

Executive Summary
This guide provides a standardized protocol for preparing high-quality stock solutions of 6-
Bromoquinolin-8-ol hydrobromide, a halogenated 8-hydroxyquinoline derivative. This

compound is widely utilized in drug discovery for its metal-chelating properties (inhibiting

metalloproteases), antimicrobial activity, and potential anticancer mechanisms (topoisomerase

inhibition).

Critical Physicochemical Profile:
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Parameter Data Notes

Compound Name
6-Bromoquinolin-8-ol
hydrobromide

Also known as 6-Bromo-8-
hydroxyquinoline HBr

Core CAS (Free Base) 139399-64-7
Verify specific salt CAS on

vendor vial

Molecular Weight ~304.96 g/mol (Anhydrous)

Free Base (224.[1]05) + HBr

(80.91). Check CoA for

hydration.

Solubility (Primary) DMSO (≥ 50 mM) Preferred for Stock

Solubility (Secondary) Water (pH dependent)
Acidic due to HBr; solubility

decreases as pH neutralizes.

| Stability | Light Sensitive, Hygroscopic | Protect from light at all times. |

Scientific Background & Rationale
The Chemical Scaffold
The 8-hydroxyquinoline (8-HQ) scaffold is a "privileged structure" in medicinal chemistry. The

nitrogen atom in the quinoline ring and the hydroxyl group at position 8 form a bidentate

chelating site capable of binding divalent metal ions (Cu²⁺, Zn²⁺, Fe²⁺).

Bromine Substitution (C6): The addition of a bromine atom at position 6 increases

lipophilicity (LogP) and alters the electronic properties of the ring, potentially enhancing

membrane permeability and binding affinity compared to the parent 8-HQ.

Hydrobromide Salt Form: The HBr salt is synthesized to improve the initial aqueous solubility

and crystalline stability of the compound compared to the free base. However, upon

dissolution in aqueous buffers, the HBr dissociates, leading to an acidic microenvironment.

Applications
Metalloproteinase Inhibition: Depletes active site metals in enzymes like MMPs or histone

demethylases.
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Antimicrobial: Chelates essential metals required for bacterial growth.

Anticancer: Intercalation into DNA and inhibition of topoisomerase enzymes.

Safety & Pre-Analytical Handling
WARNING: 6-Bromoquinolin-8-ol hydrobromide is a halogenated organic salt. It is

potentially toxic if swallowed, inhaled, or absorbed through the skin.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood to

avoid inhalation of dust.

Light Protection: Halogenated quinolines are prone to photodegradation (dehalogenation or

oxidation). All steps must be performed under low light or using amber glassware.

Hygroscopicity: The salt form attracts moisture. Equilibrate the vial to room temperature

before opening to prevent condensation, which alters the effective mass.

Protocol: Preparation of 50 mM Stock Solution
(DMSO)
Objective: Prepare 10 mL of a 50 mM stock solution. Solvent Selection: DMSO (Dimethyl

sulfoxide), Anhydrous, ≥99.9%. Rationale: DMSO prevents precipitation, inhibits microbial

growth, and ensures stability at -20°C.

Materials
6-Bromoquinolin-8-ol hydrobromide powder.

DMSO (sterile filtered, cell-culture grade).

Amber glass vial (scintillation vial) with PTFE-lined cap.

Vortex mixer.

Analytical balance (precision ±0.1 mg).

Calculation Logic
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Always calculate based on the specific molecular weight (MW) provided on your vial's label

(accounting for hydration or salt stoichiometry).

Assuming MW = 304.96 g/mol (Anhydrous HBr salt):

Step-by-Step Workflow
Equilibration: Remove the compound vial from the refrigerator/freezer and let it warm to

room temperature (approx. 20 mins) inside a desiccator if possible.

Weighing: Place an amber vial on the balance and tare. Accurately weigh 152.5 mg of the

powder.

Note: Do not return excess powder to the original stock bottle to avoid cross-

contamination.

Solvent Addition: Add 10.0 mL of anhydrous DMSO to the vial.

Dissolution: Vortex vigorously for 30-60 seconds.

Observation: The solution should be clear and yellow/orange. If particles persist, sonicate

in a water bath (room temp) for 2 minutes. Avoid heating >40°C.

Aliquoting: Dispense into small aliquots (e.g., 50 µL or 100 µL) in light-proof amber

microcentrifuge tubes.

Why? This prevents repeated freeze-thaw cycles, which can degrade the compound.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protocol: Working Solution Preparation (Aqueous)
Challenge: Diluting the acidic HBr stock into aqueous buffer can cause pH shifts or precipitation

if the pH approaches the pKa of the quinoline nitrogen (pKa ~5) or hydroxyl (pKa ~10).

Dilution Strategy
Buffer Selection: Use a buffer with strong capacity (e.g., PBS, HEPES, pH 7.4).
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Serial Dilution: Do not drop 100% DMSO stock directly into the cell culture media if possible.

Perform an intermediate dilution in buffer to check for precipitation.

Maximum DMSO: Keep final DMSO concentration <0.5% (v/v) for cell-based assays to avoid

solvent toxicity.

Visual Workflow (Graphviz)
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(Amber Vial)
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(Protect from Light)

Visual Inspection
(Clear Yellow Solution?)
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Sonicate more Aliquot into

Amber Tubes
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Store at -20°C

Click to download full resolution via product page

Caption: Figure 1. Optimized workflow for the preparation of light-sensitive 6-Bromoquinolin-8-

ol HBr stock solution.

Quality Control (QC) & Validation
To ensure the integrity of your stock solution, perform a UV-Vis spectral scan.

Method:

Dilute the stock to 50 µM in Methanol or Ethanol.

Scan from 200 nm to 500 nm.

Expected Profile:

Lambda max (λmax): Distinct peaks around 245-255 nm and 320-330 nm (characteristic

of the quinoline core).

Shift: In acidic media (due to HBr), the spectrum may red-shift compared to the neutral

free base.
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Baseline: Should be flat at >450 nm (unless oxidized, which turns the solution dark

brown/black).

Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitation on dilution pH shock or high concentration

Dilute into a larger volume of

buffer with rapid mixing.

Ensure pH > 5.5 to keep the

salt soluble or < 4.

Darkening of solution Oxidation / Light damage
Discard. Prepare fresh stock in

amber vials.

Viscous DMSO Frozen DMSO

DMSO freezes at ~18°C. Thaw

completely at RT before

pipetting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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